Cas no 40971-90-2 (1,2,3,6-Tetrahydrophthalic anhydride)

• Product Name: 1,2,3,6-Tetrahydrophthalic anhydride
• CAS No: 40971-90-2
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 3161584
• PubChem ID: 102030693
• Update Time: 2025-04-21

1,2,3,6-Tetrahydrophthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-Tetrahydrophthalic anhydride
• ethyl tetrazolo[1,5-a]pyridine-8-carboxylate
• ethyl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate
• 40971-90-2
• DTXSID701258398

• MDL： MFCD11975794
• Inchi： 1S/C8H8N4O2/c1-2-14-8(13)6-4-3-5-12-7(6)9-10-11-12/h3-5H,2H2,1H3
• InChI Key： HJPGXRQWRGMTBM-UHFFFAOYSA-N
• SMILES： C12=NN=NN1C=CC=C2C(OCC)=O

Computed Properties

• Exact Mass: 192.06472551Da
• Monoisotopic Mass: 192.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.4Ų